Cas no 86279-09-6 (trans-4-(3(S)-hydroxy-1(R),5-dimethylhexyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-4-(3(S)-hydroxy-1(R),5-dimethylhexyl)cyclohexane-1-carboxylic acid
• CAS No: 86279-09-6
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 2038037
• Update Time: 2025-04-21

trans-4-(3(S)-hydroxy-1(R),5-dimethylhexyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(3(S)-hydroxy-1(R),5-dimethylhexyl)cyclohexane-1-carboxylic acid
• trans-4-cyclohexane-1-carboxylic acid
• [1R-[1R*(cis),3S*]]-4-(3-Hydroxy-1,5-dimethylhexyl)-cyclohexanecarboxylic acid

• Inchi： 1S/C15H28O3/c1-10(2)8-14(16)9-11(3)12-4-6-13(7-5-12)15(17)18/h10-14,16H,4-9H2,1-3H3,(H,17,18)
• InChI Key： JPCLRIFTPKJWBW-UHFFFAOYSA-N
• SMILES： CC(CC(CC(C1CCC(C(O)=O)CC1)C)O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 4.117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids